Cas no 488733-52-4 (5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-phenyl-2-thioxo-)

• Product Name: 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-phenyl-2-thioxo-
• CAS No: 488733-52-4
• MF: C₁₁H₉NO₂S₂
• MW: 251.32466006279
• MDL: MFCD02855628
• CID: 4002859
• PubChem ID: 660591
• Update Time: 2025-04-22

5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-phenyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-phenyl-2-thioxo-
• 4-Methyl-3-phenyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid
• NCGC00018740-02
• CHEMBL1388799
• SR-01000000696
• HMS2315A05
• ALBB-032247
• LS-11907
• NCGC00018740-01
• 4-methyl-3-phenyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylic acid
• 4-methyl-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxylic acid
• 488733-52-4
• HMS1612E02
• MFCD02855628
• SR-01000000696-2
• MLS000069218
• 4-methyl-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid
• AKOS001641362
• SMR000034367
• CCG-109989
• STL333983

• MDL： MFCD02855628
• Inchi： 1S/C11H9NO2S2/c1-7-9(10(13)14)16-11(15)12(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： WMNTVZQDOLJKNS-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N(C2=CC=CC=C2)C1=S

Computed Properties

• Exact Mass: 251.00747088Da
• Monoisotopic Mass: 251.00747088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives